Cas no 76176-88-0 (Ethanone,1-(1-oxido-4-thiomorpholinyl)-)

• Product Name: Ethanone,1-(1-oxido-4-thiomorpholinyl)-
• CAS No: 76176-88-0
• MF: C₆H₁₁NO₂S
• MW: 161.22204041481
• CID: 561074
• PubChem ID: 12600304
• Update Time: 2025-04-19

Ethanone,1-(1-oxido-4-thiomorpholinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(1-oxido-4-thiomorpholinyl)-
• Thiomorpholine,4-acetyl-, 1-oxide (9CI)
• 1-(1-oxo-1,4-thiazinan-4-yl)ethanone
• DTXSID60503966
• SCHEMBL10144070
• 76176-88-0
• AKOS012667073
• 4-Acetyl-1lambda~4~,4-thiazinan-1-one

• Inchi： 1S/C6H11NO2S/c1-6(8)7-2-4-10(9)5-3-7/h2-5H2,1H3
• InChI Key： PCYGKDZHAISJSZ-UHFFFAOYSA-N
• SMILES： S1(CCN(C(C)=O)CC1)=O

Computed Properties

• Exact Mass: 161.05113
• Monoisotopic Mass: 161.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 56.6Ų

Experimental Properties

• PSA: 37.38